molecular formula C133H264NO55P B10830488 Peg(2000)-dspe

Peg(2000)-dspe

Cat. No.: B10830488
M. Wt: 2788.5 g/mol
InChI Key: ZTKRPKUFADROTE-PQXSQUMWSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Polyethylene glycol (2000)-distearoylphosphatidylethanolamine (PEG(2000)-DSPE) is a conjugate of polyethylene glycol (PEG) and distearoylphosphatidylethanolamine (DSPE). This compound is widely used in the field of nanomedicine, particularly in the formulation of lipid nanoparticles and liposomes for drug delivery. The PEG component provides hydrophilicity and steric stabilization, while the DSPE component anchors the PEG to lipid bilayers, enhancing the stability and circulation time of the nanoparticles.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of PEG(2000)-DSPE typically involves the conjugation of PEG with DSPE through a covalent bond. One common method is the activation of the carboxyl group of DSPE using a coupling agent such as N-hydroxysuccinimide (NHS) in the presence of a carbodiimide like EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). The activated DSPE is then reacted with the amino group of PEG to form the this compound conjugate .

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity. The product is then purified using techniques such as column chromatography and characterized using methods like nuclear magnetic resonance (NMR) and mass spectrometry (MS) to confirm its structure and purity .

Chemical Reactions Analysis

Types of Reactions

PEG(2000)-DSPE can undergo various chemical reactions, including:

Common Reagents and Conditions

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of PEG can lead to the formation of PEG-aldehyde or PEG-carboxylic acid .

Mechanism of Action

The mechanism of action of PEG(2000)-DSPE involves its ability to form a hydrophilic layer around lipid nanoparticles, preventing aggregation and opsonization by serum proteins. This enhances the stability and circulation time of the nanoparticles in the bloodstream. The DSPE component anchors the PEG to the lipid bilayer, ensuring that the hydrophilic PEG chains extend outward, providing steric stabilization .

Comparison with Similar Compounds

Similar Compounds

Uniqueness

This compound is unique due to its combination of hydrophilic PEG and lipid-anchoring DSPE, making it particularly effective in stabilizing lipid nanoparticles and enhancing their circulation time. This dual functionality is not present in PEG or DSPE alone, making this compound a valuable compound in nanomedicine and drug delivery .

Properties

Molecular Formula

C133H264NO55P

Molecular Weight

2788.5 g/mol

IUPAC Name

[(2R)-3-[hydroxy-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxycarbonylamino]ethoxy]phosphoryl]oxy-2-octadecanoyloxypropyl] octadecanoate

InChI

InChI=1S/C133H264NO55P/c1-4-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-131(135)186-128-130(189-132(136)35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-5-2)129-188-190(138,139)187-37-36-134-133(137)185-127-126-184-125-124-183-123-122-182-121-120-181-119-118-180-117-116-179-115-114-178-113-112-177-111-110-176-109-108-175-107-106-174-105-104-173-103-102-172-101-100-171-99-98-170-97-96-169-95-94-168-93-92-167-91-90-166-89-88-165-87-86-164-85-84-163-83-82-162-81-80-161-79-78-160-77-76-159-75-74-158-73-72-157-71-70-156-69-68-155-67-66-154-65-64-153-63-62-152-61-60-151-59-58-150-57-56-149-55-54-148-53-52-147-51-50-146-49-48-145-47-46-144-45-44-143-43-42-142-41-40-141-39-38-140-3/h130H,4-129H2,1-3H3,(H,134,137)(H,138,139)/t130-/m1/s1

InChI Key

ZTKRPKUFADROTE-PQXSQUMWSA-N

Isomeric SMILES

CCCCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)(O)OCCNC(=O)OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC)OC(=O)CCCCCCCCCCCCCCCCC

Canonical SMILES

CCCCCCCCCCCCCCCCCC(=O)OCC(COP(=O)(O)OCCNC(=O)OCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCOC)OC(=O)CCCCCCCCCCCCCCCCC

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.